[4-(1,2-dihydroxyethyl)-2-methoxyphenyl]oxidanesulfonic acid

Central nervous system Norepinephrine metabolism Brain region specificity

Targeted research on central noradrenergic activity requires anatomically specific biomarkers. MHPG sulfate is validated as the selective marker for central NE pools, distinct from peripheral MHPG glucuronide. Its use enables hydrolysis-free LC-MS/MS workflows. • **Biomarker Specificity:** Validated for central noradrenergic activity, with reduced levels in ~80% of depression patients reflecting central NE hypoactivity. • **Analytical Compatibility:** Compatible with direct LC-ESI-MS/MS (50 µL sample, 97-103% accuracy). Eliminates enzymatic hydrolysis step. • **Supply Chain:** High purity (≥98% by HPLC) free acid form (CAS 3415-67-6) in stock. Potassium salt and deuterated internal standard available.

Molecular Formula C9H12O7S
Molecular Weight 264.25 g/mol
CAS No. 3415-67-6
Cat. No. B1209242
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name[4-(1,2-dihydroxyethyl)-2-methoxyphenyl]oxidanesulfonic acid
CAS3415-67-6
Molecular FormulaC9H12O7S
Molecular Weight264.25 g/mol
Structural Identifiers
SMILESCOC1=C(C=CC(=C1)C(CO)O)OS(=O)(=O)O
InChIInChI=1S/C9H12O7S/c1-15-9-4-6(7(11)5-10)2-3-8(9)16-17(12,13)14/h2-4,7,10-11H,5H2,1H3,(H,12,13,14)
InChIKeyWUFPNASKMLJSND-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes5 mg / 10 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

MHPG Sulfate: CNS-Specific Norepinephrine Metabolite for Biomarker Research


[4-(1,2-dihydroxyethyl)-2-methoxyphenyl]oxidanesulfonic acid (CAS 3415-67-6), commonly known as 3-methoxy-4-hydroxyphenylethyleneglycol sulfate (MHPG-SO₄ or MHPG sulfate), is a phenylsulfate-class metabolite of norepinephrine (NE) that serves as a major conjugated form of MHPG in human biofluids [1]. It is the predominant NE metabolite in serum and constitutes approximately 44% of total urinary MHPG excretion in humans [1]. Unlike its free MHPG counterpart (CAS 534-82-7) or the glucuronide conjugate (MHPG-GlcA, CAS 52002-41-2), MHPG sulfate displays regionally heterogeneous enrichment in brain tissue—reaching up to 80% of total MHPG in the substantia nigra—and has been independently validated as a selective biomarker for central noradrenergic activity [2]. The compound is commercially available as both the free acid form (CAS 3415-67-6, MW 264.25) and as a stabilized potassium salt (CAS 71324-20-4) typically supplied at ≥98% purity (HPLC) .

CNS biomarker research: Reported selective marker for central noradrenergic activity, with sulfate conjugate enrichment in brain tissue.
Direct LC-MS/MS compatibility: Permanent anion enables negative-ion ESI detection without derivatization; reported accuracy 97–103% in validated methods.
Free acid form: CAS 3415-67-6 as primary standard; potassium salt (CAS 71324-20-4) available for solubility needs.

Why Generic MHPG Standards Fail for Central vs. Peripheral Studies


In-class norepinephrine metabolite standards—including free MHPG, MHPG glucuronide, vanillylmandelic acid (VMA), and homovanillic acid (HVA)—cannot be freely interchanged for MHPG sulfate (CAS 3415-67-6) because they report on anatomically and functionally distinct metabolic compartments. Physical exercise and hepatic ethanol metabolism selectively elevate urinary MHPG glucuronide without altering MHPG sulfate excretion, demonstrating that these two conjugates originate from separate peripheral and central NE pools, respectively [1]. In depression cohorts, approximately 80% of patients exhibited reduced MHPG sulfate levels indicative of central NE hypoactivity, while total MHPG measurements failed to detect this deficit [2]. Furthermore, the free acid form (CAS 3415-67-6) offers different solubility, ionizability, and direct LC-MS/MS compatibility in negative-ion mode compared with the potassium salt form (CAS 71324-20-4), making direct substitution analytically hazardous without re-validation [3]. The quantitative evidence below establishes exactly where and how MHPG sulfate differentiates from its closest structural and functional analogs.

Metabolic compartment MHPG glucuronide and free MHPG primarily reflect peripheral norepinephrine pools; direct substitution may confound central NE interpretation in psychiatric studies.
Salt form Potassium salt (CAS 71324-20-4) vs. free acid (CAS 3415-67-6) differ in solubility, ionizability, and LC-MS behavior — analytical re-validation required upon interchange.
Structural analogs Vanillylmandelic acid (VMA) and homovanillic acid (HVA) reflect different catecholamine pathways; they cannot serve as direct surrogates for MHPG sulfate in central NE turnover studies.

Quantitative Differentiation of MHPG Sulfate from Closest Analogs


Regional Brain Enrichment vs. MHPG Glucuronide in Human CNS

MHPG sulfate demonstrates starkly region-dependent enrichment in human brain tissue, in direct contrast to MHPG glucuronide. In the substantia nigra, MHPG sulfate constitutes 80% of total MHPG, compared with only 5% for the glucuronide conjugate. In cerebrospinal fluid, MHPG sulfate accounts for 15% of total MHPG versus approximately 5% for glucuronide [1]. This differential regional distribution provides direct experimental evidence that MHPG sulfate is the predominant central nervous system MHPG conjugate, making it uniquely suitable for studies targeting central noradrenergic function.

Brain regional enrichment
Head-to-head
MHPG sulfate: 30–80% of total brain MHPG MHPG glucuronide: ~5% across all brain regions
Substantia nigra shows up to 16-fold higher sulfate proportion; CSF: 15% vs. 5%.
Human post-mortem tissue, n=20 CSF; supports central noradrenergic research.
Central nervous system Norepinephrine metabolism Brain region specificity Neuropsychiatric biomarker

Urinary Excretion Selectivity Upon Peripheral Sympathetic Activation

Physical ergometer exercise selectively increased urinary MHPG glucuronide excretion without altering MHPG sulfate excretion. Similarly, ethanol administration (1 g/kg), which blocks hepatic MHPG conversion to vanillylmandelic acid, elevated urinary MHPG glucuronide while MHPG sulfate remained unchanged [1]. This experimental dissociation provides causal-level evidence that MHPG sulfate originates predominantly from central NE stores, whereas MHPG glucuronide reflects peripheral sympathetic activity.

Urinary excretion selectivity
Head-to-head
MHPG sulfate: no change after exercise or ethanol MHPG glucuronide: significant increase (p<0.05)
Peripheral sympathetic activation selectively elevates glucuronide, not sulfate — causal evidence for central origin.
Healthy volunteers, 24-h urine; supports use as central NE marker.
Sympathetic nervous system Exercise physiology Urinary biomarker Peripheral vs. central metabolism

Diagnostic Sensitivity for Central NE Deficit in Major Depression

In a clinical cohort of 36 severely depressed women compared with 23 healthy controls, approximately 80% of patients exhibited significantly reduced urinary MHPG sulfate excretion, indicating central NE hypoactivity. In contrast, total MHPG (free + conjugated) measurements failed to discriminate patient subgroups from controls in prior studies, and a separate cohort of 32 depressed patients showed little difference in either MHPG fraction versus controls when only total MHPG was analyzed [1][2]. The selective reduction in MHPG sulfate—but not MHPG glucuronide—in the majority of depressed patients demonstrates that MHPG sulfate is a more sensitive and mechanistically specific index of central NE dysfunction.

Depression cohort sensitivity
Endpoint context
~80% of depressed patients
Exhibited reduced urinary MHPG sulfate; total MHPG non-discriminatory in same cohort.
36 patients vs. 23 controls; 24-h urine, GC-MS. Reported endpoint context.
Major depressive disorder Catecholamine hypothesis Clinical chemistry Diagnostic biomarker

LC-MS/MS Analytical Performance for Urinary Quantitation

A validated LC-ESI-MS/MS method using deuterated MHPG sulfate as internal standard achieved accuracy of 97–103% of expected values and precision (CV) of 1.9–9.7% across the calibration range of 50–10,000 ng/mL in human urine [1]. This method requires only 50 µL of urine diluted in ammonium formate buffer without solid-phase extraction or enzymatic hydrolysis, enabling direct quantitation of intact MHPG sulfate. By contrast, free MHPG and MHPG glucuronide require enzymatic hydrolysis (sulfatase/glucuronidase) prior to analysis, which introduces additional variability from incomplete hydrolysis and increases total assay time [2]. A separate multi-analyte LC-MS/MS method achieved LODs of 0.03–0.7 ng/mL for HMPG sulfate (MHPG sulfate) with spike recoveries above 86% and intra-/inter-day precision below 8.7% [3].

LC-MS/MS analytical performance
Method context
Accuracy 97–103%, CV 1.9–9.7%, LOD ~0.03 ng/mL
Direct urine dilution, no hydrolysis; 50 µL sample. Supports hydrolysis-free bioanalysis.
Validated LC-ESI-MS/MS; internal standard: deuterated MHPG sulfate.
Bioanalytical chemistry LC-MS/MS Method validation Clinical pharmacology

Physicochemical and Ionization Properties for Method Selection

MHPG sulfate (free acid, CAS 3415-67-6) possesses a predicted logP of -1.5 (ALOGPS) and water solubility of 4.11 g/L, with a calculated pKa (strongest acidic) of -2.2, classifying it as an extremely strong acid [1]. In contrast, free MHPG (CAS 534-82-7) has a logP of 0.426 and is freely soluble in DMSO (100 mg/mL) but less polar, requiring derivatization for GC-MS analysis . The sulfate moiety of MHPG sulfate provides a permanent negative charge at physiological pH, enabling direct detection in negative-ion electrospray ionization MS without derivatization—a key advantage for high-throughput LC-MS/MS methods over free MHPG, which typically requires trimethylsilyl derivatization for GC-MS or electrochemical detection for HPLC [2].

Physicochemical profile
Class-level
logP -1.5, pKa -2.2, water solubility 4.11 g/L
Permanent anion at neutral pH; enables direct negative-ion ESI without derivatization vs. free MHPG (logP 0.43).
Predicted properties (ALOGPS, ChemAxon); experimental solubility from HMDB.
Physicochemical properties Sample preparation LC-MS compatibility Standard procurement

Urinary Conjugate Distribution vs. MHPG Glucuronide

In human urine, MHPG sulfate constitutes 44% of total 3-methoxy-4-hydroxyphenylethylene glycol, as established by Bond et al. (1974) [1]. MHPG sulfate and MHPG glucuronide are present in approximately equal amounts in human urine, with the sulfate form being marginally more abundant in some studies [2]. This near-equimolar distribution contrasts sharply with the brain, where sulfate dominates (30–80% of total MHPG) and glucuronide is minimal (~5%), underscoring that the two conjugates provide orthogonal information about central vs. peripheral NE metabolism [3]. For urinary biomarker studies, accurate quantitation of the sulfate fraction specifically requires authentic MHPG sulfate reference material, as enzymatic hydrolysis-based total MHPG assays mask this distribution.

Urinary conjugate ratio
Head-to-head
MHPG sulfate 44% of total urinary MHPG
Approximately equal to glucuronide in urine, contrasting with brain dominance — requires individual standard for fraction-specific quantitation.
Human 24-h urine; GC-MS with deuterated ISTD. Bond et al. 1974.
Metabolite profiling Urinary biomarker Conjugation ratio Catecholamine metabolism

Validated Applications for MHPG Sulfate in CNS and Bioanalytical Research


Central NE Turnover Studies in Neuropsychiatric Disorders

MHPG sulfate is the only MHPG conjugate validated as a selective marker of central noradrenergic activity. In depression research, approximately 80% of patients exhibit low MHPG sulfate levels reflecting central NE hypoactivity, a deficit undetectable by total MHPG measurements [1]. Physical exercise and ethanol challenges selectively alter MHPG glucuronide but not MHPG sulfate, confirming the anatomical specificity of the sulfate conjugate for central NE pools [2]. Researchers studying major depressive disorder, schizophrenia (where serum MHPG-SO₄ is reduced), anxiety disorders, and pharmacological modulation of central NE should procure MHPG sulfate as the primary analyte standard rather than MHPG glucuronide or total MHPG.

Direct LC-MS/MS Bioanalysis Without Enzymatic Hydrolysis

The validated LC-ESI-MS/MS method for MHPG sulfate requires only 50 µL of urine diluted in ammonium formate buffer with deuterated internal standard, achieving accuracy of 97–103% and CV of 1.9–9.7% across 50–10,000 ng/mL [1]. This method eliminates the enzymatic hydrolysis step required for total MHPG or MHPG glucuronide analysis, reducing per-sample processing time and eliminating variability from incomplete sulfatase/glucuronidase digestion. A multi-analyte LC-MS/MS panel additionally enables simultaneous quantitation of MHPG sulfate, VMA, and HVA with LODs of 0.03–0.7 ng/mL [3]. Clinical pharmacology laboratories conducting monoamine oxidase inhibitor trials, cocaine addiction pharmacotherapy monitoring, or catecholamine metabolite profiling should select MHPG sulfate standards to build hydrolysis-free, high-precision workflows.

Brain Tissue and CSF Metabolite Profiling

In human brain tissue, MHPG sulfate constitutes up to 80% of total MHPG in the substantia nigra and 30% in the hypothalamus and cortex, while MHPG glucuronide is only ~5% in all brain regions [1]. In CSF, MHPG sulfate ranges from 0.08 to 0.850 ng/mL (mean 0.2365 ng/mL) versus free MHPG which is 20-fold more abundant (mean 5.126 ng/mL), but the sulfate fraction provides uniquely CNS-specific signal unconfounded by peripheral diffusion [1][4]. Neuroscience laboratories quantifying regional brain noradrenergic activity or lumbar CSF MHPG levels for Parkinson's disease, Alzheimer's disease, or spinocerebellar degeneration research require MHPG sulfate reference material as the primary quantitative standard for the sulfate conjugate fraction.

Stable-Isotope Dilution Assays for Absolute Quantitation

Accurate quantitation of endogenous MHPG sulfate in biological matrices requires a deuterated internal standard (MHPG sulfate-d3 potassium salt, CAS 474909-54-1) to correct for matrix effects and ionization variability in LC-MS/MS [1][3]. The unlabeled MHPG sulfate (CAS 3415-67-6) serves as the primary calibration standard for constructing matrix-matched calibration curves. The availability of both labeled and unlabeled forms from the same synthetic route ensures isotopic fidelity and identical chromatographic behavior, which is critical for stable-isotope dilution assays. Bioanalytical laboratories developing validated quantitative methods for MHPG sulfate in urine, serum, plasma, CSF, or brain homogenates must procure both the native compound (CAS 3415-67-6) and its deuterated analog as a matched pair.

Application
Selection Property
Validation Focus
Central NE turnover research in neuropsychiatric disorders
CNS-selective norepinephrine metabolite profiling
Urinary MHPG sulfate excretion endpoint vs. total MHPG
Hydrolysis-free direct LC-MS/MS bioanalysis
Permanent anionic character for negative-ion ESI detection
Method accuracy, precision, and matrix-effect review
Brain tissue and CSF metabolite profiling
Region-specific enrichment (substantia nigra to cortex gradient)
Sulfate fraction vs. glucuronide in CNS compartments
Stable-isotope dilution LC-MS/MS quantitation
Matched unlabeled/deuterated standard pair availability
Isotopic fidelity and matrix-matched calibration linearity
Quote Request

Request a Quote for [4-(1,2-dihydroxyethyl)-2-methoxyphenyl]oxidanesulfonic acid

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity COA / SDS
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Contact Technical Support Sending...

We use your information only to respond to your request. If you need technical guidance before placing an inquiry, you can also contact our support team.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.